N-{4-[amino(hydroxyimino)methyl]phenyl}-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[4-[(E)-N'-hydroxycarbamimidoyl]phenyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C15H14N4O4/c1-9-2-3-11(8-13(9)19(22)23)15(20)17-12-6-4-10(5-7-12)14(16)18-21/h2-8,21H,1H3,(H2,16,18)(H,17,20)
• InChI Key: BJOREIVGJDMPSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=NO)N)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)/C(=N\O)/N)[N+](=O)[O-]
• Molecular Formula: C15H14N4O4
• Molecular Weight: 314.30 g/mol

Description

N-{4-[amino(hydroxyimino)methyl]phenyl}-4-methyl-3-nitrobenzamide, also known as 1400W, is a potent and selective inhibitor of inducible nitric oxide synthase (iNOS). It has been extensively studied for its role in inflammation, cancer, and neurodegenerative diseases.

Mechanism of Action

N-{4-[amino(hydroxyimino)methyl]phenyl}-4-methyl-3-nitrobenzamide works by binding to the heme iron of iNOS, preventing the conversion of L-arginine to NO. This results in a reduction of NO production, which is involved in the regulation of various physiological processes, including vasodilation, neurotransmission, and immune response.
Biochemical and Physiological Effects
Studies have shown that this compound can reduce inflammation and oxidative stress in various disease models, including arthritis, colitis, and sepsis. It has also been shown to have neuroprotective effects in models of Alzheimer's and Parkinson's disease. Additionally, this compound has been investigated for its potential in cancer therapy, as NO has been implicated in tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{4-[amino(hydroxyimino)methyl]phenyl}-4-methyl-3-nitrobenzamide in lab experiments is its selectivity for iNOS, which allows for the specific inhibition of NO production without affecting other isoforms of NOS. However, it is important to note that this compound has a relatively short half-life and can be rapidly metabolized in vivo, which may affect its efficacy in certain disease models.

Future Directions

There are several potential future directions for the use of N-{4-[amino(hydroxyimino)methyl]phenyl}-4-methyl-3-nitrobenzamide in scientific research. One area of interest is the role of iNOS in neuroinflammation and neurodegeneration, as well as the potential for this compound as a therapeutic agent in these conditions. Additionally, further investigation into the potential of this compound in cancer therapy is warranted, particularly in combination with other treatments. Finally, the development of more stable analogs of this compound may improve its efficacy and broaden its potential applications.

Synthesis Methods

N-{4-[amino(hydroxyimino)methyl]phenyl}-4-methyl-3-nitrobenzamide can be synthesized through a multi-step process involving the reaction of 4-methyl-3-nitrobenzoic acid with thionyl chloride, followed by the reaction with 4-aminomethylphenylhydroxylamine. The resulting product is then treated with acetic anhydride to yield this compound.

Scientific Research Applications

N-{4-[amino(hydroxyimino)methyl]phenyl}-4-methyl-3-nitrobenzamide has been widely used in scientific research for its ability to selectively inhibit iNOS, which is responsible for the production of nitric oxide (NO) in response to inflammation and infection. This has led to its investigation in various disease states, including cancer, neurodegeneration, and inflammation.